Cas no 2770359-45-8 (3-Azetidinemethanol, 3-methoxy-1-methyl-)

• Product Name: 3-Azetidinemethanol, 3-methoxy-1-methyl-
• CAS No: 2770359-45-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5815388
• PubChem ID: 165453973
• Update Time: 2025-05-25

3-Azetidinemethanol, 3-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanol, 3-methoxy-1-methyl-
• (3-Methoxy-1-methylazetidin-3-yl)methanol
• EN300-7049604
• 2770359-45-8

• Inchi： 1S/C6H13NO2/c1-7-3-6(4-7,5-8)9-2/h8H,3-5H2,1-2H3
• InChI Key： LSPYJWFVZYAOEV-UHFFFAOYSA-N
• SMILES： N1(C)CC(OC)(CO)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 128.1±35.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on 3-Azetidinemethanol, 3-methoxy-1-methyl-

Comprehensive Overview of 3-Azetidinemethanol, 3-methoxy-1-methyl- (CAS No. 2770359-45-8)

The compound 3-Azetidinemethanol, 3-methoxy-1-methyl- (CAS No. 2770359-45-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring substituted with methoxy and methyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The growing interest in this compound aligns with the broader trend of targeting small heterocyclic compounds for their pharmacological properties.

One of the key reasons for the rising popularity of 3-Azetidinemethanol, 3-methoxy-1-methyl- is its versatility in medicinal chemistry. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property is particularly relevant in the design of GPCR modulators and kinase inhibitors, two areas of intense research in modern drug development. Additionally, the presence of the methoxy group introduces potential for hydrogen bonding, further increasing its utility in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 3-Azetidinemethanol, 3-methoxy-1-methyl- has also been a subject of investigation. With the pharmaceutical industry under pressure to reduce its environmental footprint, researchers are exploring efficient and eco-friendly routes to synthesize such intermediates. Recent advancements in catalytic methods and flow chemistry have shown promise in optimizing the production of this compound, minimizing waste and energy consumption. These developments resonate with the global push toward sustainable manufacturing practices.

Another area where 3-Azetidinemethanol, 3-methoxy-1-methyl- is making waves is in the field of neuroscience. The compound's structural features suggest potential interactions with neurotransmitter receptors, sparking interest in its use for neurological disorder research. For instance, its analogs have been studied in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulating receptor activity is a key therapeutic strategy. This connection to high-impact medical research has further elevated its profile in the scientific community.

From a commercial perspective, the demand for 3-Azetidinemethanol, 3-methoxy-1-methyl- is driven by its role as a building block in custom synthesis. Contract research organizations (CROs) and pharmaceutical companies frequently seek high-purity batches of this compound to support their drug discovery pipelines. The compound's CAS No. 2770359-45-8 serves as a critical identifier in procurement databases, ensuring accurate sourcing for research and development purposes. This underscores the importance of reliable chemical suppliers in the value chain.

Looking ahead, the future of 3-Azetidinemethanol, 3-methoxy-1-methyl- appears bright, with ongoing studies exploring its derivatives and applications. As the scientific community continues to uncover its potential, this compound is poised to remain a topic of interest in peer-reviewed journals and industry conferences. Its intersection with cutting-edge research areas like precision medicine and computational chemistry ensures that it will stay relevant in the evolving landscape of chemical innovation.